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Compound of Interest

Compound Name: 2,2,3-Trimethylhexane

Cat. No.: B097602 Get Quote

Essential Safety and Handling Guide for 2,2,3-
Trimethylhexane
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 2,2,3-Trimethylhexane (CAS No. 16747-25-4) in a laboratory

setting. The following procedures are designed to minimize risk and ensure a safe research

environment.

Summary of Key Safety Information
2,2,3-Trimethylhexane is a flammable liquid and saturated aliphatic hydrocarbon.[1]

Overexposure may lead to skin and eye irritation, as well as potential anesthetic effects such

as drowsiness, dizziness, and headache.[1] As a neurotoxin, it is crucial to handle this chemical

with appropriate personal protective equipment in a well-ventilated area.[1]

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) with defined occupational exposure limits for 2,2,3-
Trimethylhexane is not readily available, the following table summarizes its known physical

and chemical properties.
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Property Value Source

Molecular Formula C₉H₂₀ Echemi[2]

Molecular Weight 128.25 g/mol Echemi[2]

CAS Number 16747-25-4 Echemi[2]

Appearance Liquid Haz-Map[1]

Vapor Pressure 11.4 mmHg Haz-Map[1]

Boiling Point 133.6 °C Echemi[2]

Density 0.7292 g/cm³ at 20 °C Echemi[2]

Personal Protective Equipment (PPE)
A comprehensive approach to Personal Protective Equipment is mandatory to ensure the

safety of all personnel. The following PPE is recommended for handling 2,2,3-
Trimethylhexane.
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PPE Category Recommended Protection Material/Type

Hand Protection

Chemical-resistant gloves are

essential to prevent skin

contact.

Nitrile, Neoprene, or Viton®

gloves.

Eye and Face Protection
Protects against splashes and

vapors.

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn in addition to goggles

when there is a significant

splash hazard.

Skin and Body Protection

A lab coat or chemical-

resistant apron should be worn

to protect against incidental

contact. For larger quantities or

in the event of a significant

spill, chemical-resistant

coveralls may be necessary.

Standard laboratory coat. For

more extensive protection,

consider Tychem® or

equivalent chemical-resistant

materials.

Respiratory Protection

Should be used in poorly

ventilated areas or when the

occupational exposure limit is

likely to be exceeded. The type

of respirator will depend on the

concentration of the substance

in the air.

Air-purifying respirator with an

organic vapor cartridge or a

supplied-air respirator.

Experimental Protocols: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to prevent accidents and ensure

the integrity of the chemical.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.

Ground and bond containers and receiving equipment to prevent static discharge.
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Use only non-sparking tools.

Avoid contact with skin and eyes.

Do not breathe vapors or mists.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[3]

Keep away from incompatible materials such as oxidizing agents.

Store in a designated flammable liquids storage cabinet.

Containers should be clearly labeled.[3]

Disposal Plan
Proper disposal of 2,2,3-Trimethylhexane is crucial to protect the environment and comply

with regulations. As a flammable liquid, it is classified as a hazardous waste.[4][5]

Waste Collection:

Collect waste 2,2,3-Trimethylhexane in a dedicated, properly labeled, and sealed container.

[4] The container should be compatible with flammable liquids.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

General identifiers like "Waste" or "Solvent Waste" are not acceptable; the full chemical

name must be used on the label.[4]

Disposal Procedure:

Never pour flammable liquids down the drain.[5]
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All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal company.[4][5]

Follow all local, state, and federal regulations for the disposal of flammable hazardous

waste.[4]

Emergency Spill Response Workflow
The following diagram outlines the logical workflow for responding to a chemical spill of 2,2,3-
Trimethylhexane.
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Chemical Spill Response Workflow for 2,2,3-Trimethylhexane

Immediate Response

Assess the Spill

Cleanup Procedure Major Spill Response

Spill Occurs

Alert others in the area

Evacuate immediate area if necessary

Eliminate ignition sources

Assess size and nature of the spill

Minor Spill?

Don appropriate PPE

Yes

Contact Environmental Health & Safety (EHS)

No

Contain the spill with absorbent material

Collect absorbed material into a sealed container

Decontaminate the spill area

Dispose of waste as hazardous

Follow EHS instructions

Click to download full resolution via product page

Caption: Workflow for responding to a 2,2,3-Trimethylhexane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,2,3-Trimethylhexane - Hazardous Agents | Haz-Map [haz-map.com]

2. echemi.com [echemi.com]

3. triumvirate.com [triumvirate.com]

4. safety.pitt.edu [safety.pitt.edu]

5. How to Safely Dispose of Flammable Liquids | Vision Environmental [visionenv.net]

To cite this document: BenchChem. [Personal protective equipment for handling 2,2,3-
Trimethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097602#personal-protective-equipment-for-handling-
2-2-3-trimethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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